Cas no 1019106-66-1 (4-chloro-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide)

• Product Name: 4-chloro-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
• CAS No: 1019106-66-1
• MF: C₂₃H₂₁ClN₆O
• MW: 432.90544295311
• CID: 6177061
• PubChem ID: 25668613
• Update Time: 2025-05-20

4-chloro-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
• 4-chloro-N-(4-((6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)benzamide
• 4-chloro-N-[4-[[6-(3,4,5-trimethylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]benzamide
• 1019106-66-1
• F2320-0194
• AKOS024638956

• Inchi： 1S/C23H21ClN6O/c1-14-15(2)29-30(16(14)3)22-13-12-21(27-28-22)25-19-8-10-20(11-9-19)26-23(31)17-4-6-18(24)7-5-17/h4-13H,1-3H3,(H,25,27)(H,26,31)
• InChI Key： VDTDGBAWFSYQDT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1C=CC(=CC=1)NC1=CC=C(N=N1)N1C(C)=C(C)C(C)=N1)=O

Computed Properties

• Exact Mass: 432.1465370g/mol
• Monoisotopic Mass: 432.1465370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-chloro-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide

Introduction to 4-chloro-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide (CAS No. 1019106-66-1)

The compound 4-chloro-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide, identified by the CAS registry number CAS No. 1019106-66-1, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of benzamides, which are widely studied for their pharmacological properties and applications in treating various diseases.

The structure of this compound is characterized by a benzamide core with a chloro substituent at the para position. The nitrogen atom of the amide group is connected to a phenyl ring that bears an amino group substituted with a pyridazine moiety. The pyridazine ring is further substituted at position 6 with a 3,4,5-trimethylpyrazole group, which adds complexity and potential bioactivity to the molecule.

Recent studies have highlighted the importance of heterocyclic compounds like pyridazines and pyrazoles in drug design due to their ability to interact with various biological targets. The presence of these heterocycles in the structure of 4-chloro-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide suggests that it may exhibit unique pharmacodynamic properties.

Research into this compound has focused on its potential as an inhibitor of specific enzymes or receptors involved in disease pathways. For instance, studies have explored its ability to modulate kinase activity, which is crucial in cancer therapy. The chloro substituent and the trimethylpyrazole group are believed to play significant roles in enhancing the molecule's binding affinity and selectivity.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization steps. The use of advanced synthetic techniques ensures high purity and structural integrity, which are essential for pharmacological testing.

The application of computational chemistry tools has been instrumental in understanding the molecular interactions of CAS No. 1019106-66. Molecular docking studies have revealed promising binding modes with target proteins, indicating potential therapeutic applications.

In conclusion, 4-chloro-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-lyl)pyridazin-3- yl]amino}phenyl)benzamide, with its unique structural features and promising biological profile, represents a valuable addition to the arsenal of compounds being explored for innovative drug development.